Cas no 55759-88-1 (Benzene,2,4-dichloro-1-[(4-chlorophenyl)thio]-)

Benzene,2,4-dichloro-1-[(4-chlorophenyl)thio]- structure
55759-88-1 structure
Product Name:Benzene,2,4-dichloro-1-[(4-chlorophenyl)thio]-
CAS No:55759-88-1
MF:C12H7Cl3S
MW:289.607979059219
CID:385837
PubChem ID:108763
Update Time:2025-04-19

Benzene,2,4-dichloro-1-[(4-chlorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Benzene,2,4-dichloro-1-[(4-chlorophenyl)thio]-
    • 2,4-dichloro-1-(4-chlorophenyl)sulfanylbenzene
    • 2,4-Dichloro-1-[(4-chlorophenyl)sulfanyl]benzene
    • AR-1H8310
    • 2,4-Dichloro-1-[(4-chlorophenyl)sulfanyl]benzene #
    • 55759-88-1
    • Benzene, 2,4-dichloro-1-[(4-chlorophenyl)thio]-
    • VEJJRNAKABCDJC-UHFFFAOYSA-N
    • 2,4,4'-Trichlorodiphenylsulfide
    • DTXSID70971137
    • Benzene, 2,4-dichloro-9-((4-chlorophenyl)thio)-
    • Inchi: 1S/C12H7Cl3S/c13-8-1-4-10(5-2-8)16-12-6-3-9(14)7-11(12)15/h1-7H
    • InChI Key: VEJJRNAKABCDJC-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1SC1C=CC(=CC=1)Cl)Cl

Computed Properties

  • Exact Mass: 287.93361
  • Monoisotopic Mass: 287.933404g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • PSA: 0
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